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Compound of Interest

Compound Name: DL-Tyrosine-13C9,15N

Cat. No.: B1435250

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-Tyrosine-13C9,15N is a stable isotope-labeled aromatic amino acid. It serves as an
internal standard for the quantification of tyrosine in various biological samples using mass
spectrometry (MS) based techniques such as Gas Chromatography-Mass Spectrometry (GC-
MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Stable isotope labeling
involves the substitution of atoms with their heavier, non-radioactive isotopes (e.g., 13C for 12C
and 15N for 14N).[3] This substitution results in a compound that is chemically identical to its
unlabeled counterpart but has a different mass, allowing for its precise differentiation and
guantification in complex mixtures.[3] DL-Tyrosine is a precursor for the synthesis of crucial
neurotransmitters like dopamine, norepinephrine, and epinephrine.[2][4][5][6][7]

These application notes provide a detailed protocol for the preparation of a stock solution of
DL-Tyrosine-13C9,15N, ensuring its accurate and reliable use in research and drug
development applications.

Physicochemical Properties and Solubility Data

A comprehensive understanding of the physicochemical properties of DL-Tyrosine-13C9,15N
is crucial for the accurate preparation of stock solutions. The following table summarizes key
guantitative data for this compound.
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Property Value Source
Molecular Formula 13CoH111°NO3 [1112]1[5]
Molecular Weight 191.12 g/mol [2][4][5][6][8]
Purity >98% [1][5]18]
] ] =98 atom % 13C, =98 atom %
Isotopic Enrichment [8]
15N
Appearance White to off-white solid [2][5]I6]

The solubility of DL-Tyrosine-13C9,15N in various solvents is a critical factor in the preparation
of stock solutions. The following table provides solubility data from various sources. It is
important to note that for some solvents, achieving the indicated concentration may require
heating and sonication.[2][4][6]
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Molar
Solvent Solubility Concentration Notes
(mM)
Ultrasonic and
warming to 60°C,
0.1 M NaOH 10 mg/mL 52.32 mM

adjust pH to 10.[2][4]
[6]

Ultrasonic and
0.1 M HCI 5 mg/mL 26.16 mM warming to 60°C,
adjust pH to 2.[2][4][6]

Ultrasonic and
Water 1 mg/mL 5.23 mM warming to 60°C may
be required.[2][4][6]

Use of newly opened,
anhydrous DMSO is
recommended as

DMSO 1 mg/mL 5.23 mM _
hygroscopic DMSO
can impact solubility.
[21[4][6]

Methanol Slightly soluble - [1]

PBS (pH 7.2) Slightly soluble - [1]

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the general workflow for preparing a stock solution of DL-
Tyrosine-13C9,15N.
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Workflow for DL-Tyrosine-13C9,15N Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of DL-Tyrosine-13C9,15N.
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Detailed Experimental Protocol

This protocol provides a step-by-step guide for preparing a 1 mg/mL stock solution of DL-
Tyrosine-13C9,15N in 0.1 M NaOH. This solvent is often effective for achieving a higher
concentration.

Materials:

e DL-Tyrosine-13C9,15N (solid)

e Sodium hydroxide (NaOH) pellets or a concentrated stock solution
o High-purity water (e.g., Milli-Q or equivalent)

o Calibrated analytical balance

¢ Volumetric flasks and appropriate glassware

e Magnetic stirrer and stir bar or vortex mixer

o Water bath or heating block

e Sonicator

e pH meter

 Sterile syringe filters (0.22 um) (optional, for sterile applications)
» Cryovials for aliquoting and storage

Procedure:

e Prepare the Solvent (0.1 M NaOH):

o To prepare 100 mL of 0.1 M NaOH, carefully weigh 0.4 g of NaOH pellets and dissolve
them in approximately 90 mL of high-purity water in a beaker.

o Stir the solution until the NaOH is completely dissolved.
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o Transfer the solution to a 100 mL volumetric flask and add water to the mark.

o Allow the solution to cool to room temperature.

e Weighing the DL-Tyrosine-13C9,15N:

o Accurately weigh the desired amount of DL-Tyrosine-13C9,15N solid using a calibrated
analytical balance. For example, to prepare 10 mL of a 1 mg/mL solution, weigh 10 mg of
the compound.

 Dissolving the Compound:

o Transfer the weighed DL-Tyrosine-13C9,15N to a suitable volumetric flask (e.g., a 10 mL
flask for a 10 mL final volume).

o Add a portion of the 0.1 M NaOH solution to the flask (e.g., 7-8 mL).
o To aid dissolution, you can:

= Vortex or stir the solution vigorously.

= Sonicate the solution in a water bath sonicator for 5-10 minutes.

» Gently warm the solution in a water bath set to no higher than 60°C.[2][4][6] Avoid
excessive heating to prevent potential degradation.

o Continue this process until the solid is completely dissolved. Visually inspect the solution
against a light source to ensure no particulate matter remains.

e Final Volume Adjustment:
o Once the compound is fully dissolved, allow the solution to cool to room temperature.

o Carefully add 0.1 M NaOH to the volumetric flask to reach the final desired volume (e.g.,
10 mL).

o Invert the flask several times to ensure the solution is homogeneous.

« Sterilization (Optional):
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o For applications requiring a sterile stock solution (e.g., cell culture), filter the solution
through a 0.22 pm sterile syringe filter into a sterile container.[9]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in cryovials.[2][4]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at the recommended temperature.

Storage and Stability

Proper storage is essential to maintain the integrity and stability of the DL-Tyrosine-13C9,15N
stock solution.

Storage Condition Duration Notes

Recommended for long-term

-80°C Up to 6 months
storage.[2][4][5]

Suitable for short-term storage.

-20°C Up to 1 month
[11[2]141[5]

Important Considerations:
o Always use high-purity solvents and reagents to avoid introducing contaminants.

e When using DMSQO, it is advisable to use a fresh, unopened bottle as it is hygroscopic and
absorbed water can affect solubility.[2][4][6]

e The stability of the compound in solution may vary depending on the solvent and storage
conditions. It is recommended to prepare fresh solutions as needed and to minimize the
storage time of working solutions.
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e The solid form of DL-Tyrosine-13C9,15N is stable for at least 4 years when stored at -20°C.
[1]

By following these detailed protocols and application notes, researchers, scientists, and drug
development professionals can confidently prepare accurate and stable stock solutions of DL-
Tyrosine-13C9,15N for their quantitative and metabolic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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